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Compound of Interest

Compound Name: Crotonic anhydride

Cat. No.: B7771178 Get Quote

Chemical Identity and Properties
The IUPAC name for crotonic anhydride is but-2-enoyl but-2-enoate.[1] For the trans isomer,

the systematic name is [(E)-but-2-enoyl] (E)-but-2-enoate.[2] It is also widely known by several

synonyms, including 2-butenoic anhydride and crotonic acid anhydride.[1][2] This compound is

a key intermediate in various organic syntheses.[3]

Quantitative Data Summary
The physical and chemical properties of crotonic anhydride are summarized in the table

below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7771178?utm_src=pdf-interest
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.bocsci.com/crotonic-anhydride-cas-623-68-7-item-73615.html
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://www.bocsci.com/crotonic-anhydride-cas-623-68-7-item-73615.html
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://www.nbinno.com/article/other-organic-chemicals/applications-crotonic-anhydride-chemical-synthesis-kq
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name but-2-enoyl but-2-enoate[1]

Synonyms

2-Butenoic acid, 1,1'-anhydride; 2-Butenoic

acid, anhydride; 2-Butenoic anhydride; Crotonic

acid anhydride; NSC 97397[1]

CAS Number 623-68-7[1][2][4][5]

Molecular Formula C₈H₁₀O₃[1][2][4]

Molecular Weight 154.16 g/mol [1][6]

Boiling Point 246-250 °C[1][6]

Melting Point -20 °C (for mixture of isomers)[6]

Density 1.04 g/cm³ at 20 °C[6]

Refractive Index (n20/D) 1.473[4][5]

Vapor Pressure 1 hPa at 25 °C[6]

Flash Point 113 °C[6]

Autoignition Temperature 290 °C[6]

Synthesis of Crotonic Anhydride
Crotonic anhydride can be synthesized through several methods. The most common

industrial preparations involve the dehydration of crotonic acid, often using acetic anhydride.[7]

[8][9] Another documented method is the reaction of crotonyl chloride with sodium crotonate.[7]

Experimental Protocol: Dehydration of Crotonic Acid
with Acetic Anhydride
This protocol is based on the principles outlined in patents for the manufacture of crotonic
anhydride.[9][10]

Objective: To synthesize crotonic anhydride by reacting crotonic acid with acetic anhydride,

with continuous removal of the acetic acid byproduct.
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Materials:

Crotonic acid

Acetic anhydride

Inert organic liquid diluent (e.g., heptane, toluene)[9][10]

Polymerization inhibitor (e.g., hydroquinone)[9]

Equipment:

Reaction vessel equipped with a fractionating column, a heating mantle, a condenser, and a

collection flask.

Vacuum pump (optional, for reduced pressure distillation)

Procedure:

Charge the reaction vessel with acetic anhydride.

Heat the acetic anhydride to its boiling point under atmospheric or reduced pressure.[9][10]

Prepare a solution of crotonic acid dissolved in an inert diluent (e.g., heptane). A

polymerization inhibitor like hydroquinone may be added to this solution.[9]

Continuously introduce the crotonic acid solution into the vapor of the boiling acetic

anhydride within the fractionating column.[10]

The reaction produces crotonic anhydride and acetic acid. The acetic acid, along with the

inert diluent, is continuously removed as a vaporous azeotropic mixture from the top of the

column.[9][10]

The liquid residue, containing crotonic anhydride, unreacted crotonic acid, and excess

acetic anhydride, is collected at the base of the column.[10]

The collected mixture is then subjected to fractional distillation to separate the pure crotonic
anhydride from the other components.[10] The unreacted starting materials can be recycled.
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[10]

Applications in Research and Development
Crotonic anhydride is a versatile reagent with significant applications in the pharmaceutical,

polymer, and dye industries.[3][4][11]

Organic Synthesis: It serves as a crucial intermediate for producing more complex

molecules, including esters and amides, due to its reactive anhydride group.[3][12]

Pharmaceutical Industry: It is a vital building block for the synthesis of Active Pharmaceutical

Ingredients (APIs) and their intermediates.[3] For instance, it has been used in the

preparation of antimicrobial drugs and sulfonamides.[4][11]

Polymer and Material Science: Crotonic anhydride is used in the development of polymers

and resins.[3] Its ability to be incorporated into polymer chains allows for the modification of

material properties such as durability and flexibility.[3]

Dye Industry: It is utilized as an intermediate for fur dyes and reactive dyes.[4][11]

Other Industrial Uses: It also finds application in the manufacturing of cosmetics, rubber

antioxidants, and as an epoxy resin curing agent.[4]

Signaling Pathways and Logical Relationships
While crotonic anhydride itself is not typically involved in biological signaling pathways, its

role as a synthetic intermediate is crucial for creating molecules that are. The following diagram

illustrates a generalized workflow for the synthesis of a target molecule, such as a

pharmaceutical compound, using crotonic anhydride.
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Caption: Synthetic workflow from starting materials to a final product using crotonic
anhydride.

Safety and Handling
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Crotonic anhydride is classified as a corrosive substance.[2] It can cause severe skin burns

and eye damage.[2][12] It is moderately toxic if ingested and is a skin irritant.[4] When heated

to decomposition, it emits acrid smoke and irritating fumes.[4] Appropriate personal protective

equipment, including gloves, goggles, and a lab coat, should be worn when handling this

chemical. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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name-for-crotonic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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